Cas no 2648948-63-2 (5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide)

• Product Name: 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide
• CAS No: 2648948-63-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD34167705
• CID: 5328371
• PubChem ID: 155973097
• Update Time: 2025-05-24

5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-N-[(4-methoxyphenyl)methyl]cyclohex-3-ene-1-carboxamide
• 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide

• MDL： MFCD34167705
• Inchi： 1S/C15H19NO3/c1-19-14-7-5-11(6-8-14)10-16-15(18)12-3-2-4-13(17)9-12/h2,4-8,12-13,17H,3,9-10H2,1H3,(H,16,18)
• InChI Key： ORCDZPOTEBTFFG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(OC)C=C2)=O)CC(O)C=CC1

Additional information on 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide

5-Hydroxy-N-(4-Methoxyphenyl)Methylcyclohex-3-ene-1-Carboxamide: A Comprehensive Overview

The compound 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide, with the CAS number 2648948-63-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexene ring, a hydroxyl group, and a methoxyphenyl substituent. The molecule's structure not only contributes to its intriguing chemical properties but also opens up possibilities for its application in drug development and material science.

Recent studies have highlighted the potential of 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide as a bioactive compound. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclohexene ring, the introduction of the hydroxyl group, and the attachment of the methoxyphenyl substituent. These steps are critical in ensuring the compound's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which are essential for scaling up production for commercial use.

In terms of structural analysis, the molecule's stereochemistry plays a pivotal role in its biological activity. The hydroxyl group at position 5 introduces steric hindrance, which can influence how the molecule interacts with target proteins. Similarly, the methoxyphenyl group enhances lipophilicity, improving the compound's ability to cross cellular membranes. These structural features make 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide a valuable tool in drug design.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide high-resolution data that aids in understanding the molecule's conformational flexibility and electronic properties. Such insights are crucial for predicting how the compound will behave in different chemical environments.

The application of computational chemistry has further enriched our understanding of this compound. Molecular docking studies have revealed potential binding modes with various biological targets, providing a foundation for rational drug design. Additionally, quantum mechanical calculations have shed light on the electronic transitions within the molecule, which are relevant to its photophysical properties.

In conclusion, 5-hydroxy-N-(4-methoxyphenyl)methylcyclohex-3-ene-1-carboxamide stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and analysis techniques, positions it as a key player in the development of novel therapeutic agents and functional materials.